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Compound of Interest

Compound Name: GR 94800

Cat. No.: B1672131 Get Quote

Welcome to the technical support center for GR 94800, a potent and selective tachykinin NK2

receptor antagonist. This guide is designed for researchers, scientists, and drug development

professionals to provide troubleshooting advice and frequently asked questions (FAQs) to

facilitate the successful use of GR 94800 in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is GR 94800 and what is its primary mechanism of action?

GR 94800 is a highly potent and selective competitive antagonist of the tachykinin NK2

receptor. Its primary mechanism of action is to block the binding of the endogenous ligand,

neurokinin A (NKA), to the NK2 receptor. This inhibition prevents the activation of downstream

signaling pathways.

Q2: What is the signaling pathway of the NK2 receptor that GR 94800 inhibits?

The tachykinin NK2 receptor is a G protein-coupled receptor (GPCR) that primarily couples to

Gs and Gq/G11 proteins. Upon agonist binding, the receptor activates phospholipase C (PLC),

which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol

trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium

(Ca2+) from the endoplasmic reticulum, leading to a variety of cellular responses, including

smooth muscle contraction. GR 94800 blocks the initiation of this cascade by preventing

agonist binding.
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1. Verify Concentration
- Check calculations and dilutions.

- Perform a dose-response curve to ensure an effective concentration is used.

1. Inconsistent Preparation
- Ensure consistent preparation of stock and working solutions.

- Vortex solutions thoroughly before use.

1. Exceeded Solubility Limit
- Do not exceed the recommended solvent concentration in the final assay buffer.

- Prepare a more dilute stock solution if necessary.

1. Confirm Selectivity
- Use the lowest effective concentration of GR 94800 determined from your dose-response curve.
- Test against other related receptors (NK1, NK3) if possible to confirm selectivity in your system.

2. Check Compound Activity
- Prepare fresh stock solution.

- Ensure proper storage (-20°C or below).

3. Review Experimental Protocol
- Ensure sufficient pre-incubation time with GR 94800 before adding agonist.

2. Variable Assay Conditions
- Maintain consistent temperature, pH, and incubation times.

- Ensure consistent cell density or tissue preparation.

3. Peptide Stability in Media
- Minimize time the compound is in aqueous solution before use.

- Consider stability in your specific cell culture media.

2. Inappropriate Solvent
- Ensure the chosen solvent is compatible with your aqueous buffer.

- Consider using a different solvent if precipitation persists.

2. Perform Control Experiments
- Include a vehicle control (solvent only) to rule out solvent effects.

- Use a structurally different NK2 antagonist as a positive control, if available.
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To cite this document: BenchChem. [Technical Support Center: Optimizing GR 94800
Concentration for Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672131#optimizing-gr-94800-concentration-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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